Cas no 105879-63-8 ((2S)-2-(4-chlorophenyl)propanoic acid)

(2S)-2-(4-chlorophenyl)propanoic acid structure
105879-63-8 structure
Product Name:(2S)-2-(4-chlorophenyl)propanoic acid
CAS No:105879-63-8
MF:C9H9ClO2
MW:184.619561910629
CID:2873902
Update Time:2023-08-09

(2S)-2-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-2-(4'-chlorophenyl)propanoic acid
    • (2S)-2-(4-Chlorophenyl)propanoic acid
    • (S)-2-(4-chlorophenyl)propanoic acid
    • (+)-p-Chlorohydratropic acid
    • (2S)-2-(4-chlorophenyl)propanoic acid
    • Inchi: 1S/C9H9ClO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,1H3,(H,11,12)/t6-/m0/s1
    • InChI Key: YOZILQVNIWNPFP-LURJTMIESA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H](C(=O)O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3

(2S)-2-(4-chlorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1708359-1g
(S)-2-(4-Chlorophenyl)propanoic acid
105879-63-8 98%
1g
¥4504.00 2024-08-09
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